3-(Aminomethyl)-5-hydroxybenzaldehyde

• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 3-(aminomethyl)-5-hydroxybenzaldehyde
• InChI: InChI=1S/C8H9NO2/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,5,11H,4,9H2
• InChI Key: WVDWLLDQZLEDPL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C=O)O)CN

Description

3-(Aminomethyl)-5-hydroxybenzaldehyde is a benzaldehyde derivative featuring an aminomethyl (-CH2NH2) group at the 3-position and a hydroxyl (-OH) group at the 5-position of the aromatic ring. The compound combines the reactivity of a benzaldehyde carbonyl group with the hydrophilic and nucleophilic properties of the aminomethyl and hydroxyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Aminomethyl)-5-hydroxybenzaldehyde typically involves multi-step organic reactions. One common method is the formylation of 3-(Aminomethyl)phenol, which can be achieved using reagents like paraformaldehyde under acidic conditions .

Industrial Production Methods: Industrial production methods often focus on optimizing yield and purity. Techniques such as catalytic hydrogenation and enzymatic resolution are employed to produce the compound on a larger scale .

Chemical Reactions Analysis

Types of Reactions: 3-(Aminomethyl)-5-hydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming derivatives like amides and imines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, methanol as a solvent.

Substitution: Acyl chlorides for amide formation, aldehydes or ketones for imine formation.

Major Products Formed:

Oxidation: 3-(Aminomethyl)-5-hydroxybenzoic acid.

Reduction: 3-(Aminomethyl)-5-hydroxybenzyl alcohol.

Substitution: Various amides and imines depending on the substituents used.

Scientific Research Applications

3-(Aminomethyl)-5-hydroxybenzaldehyde is utilized in diverse scientific fields:

Chemistry: As an intermediate in organic synthesis, particularly in the formation of complex molecules.

Biology: Used in the study of enzyme interactions and as a building block for biologically active compounds.

Industry: Employed in the synthesis of dyes, polymers, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-5-hydroxybenzaldehyde involves its interaction with various molecular targets. The aldehyde group can form Schiff bases with amines, which are crucial in biochemical pathways. The amine group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 3-(Aminomethyl)-5-hydroxybenzaldehyde with structurally related benzaldehyde derivatives, emphasizing substituent effects:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties/Notes
3-(Aminomethyl)-5-hydroxybenzaldehyde	C8H9NO2	3-aminomethyl, 5-hydroxy	167.16	Hypothesized solubility in polar solvents; potential for Schiff base formation .
3-(Chloromethyl)-2-hydroxy-5-methylbenzaldehyde	C9H9ClO2	3-chloromethyl, 2-hydroxy, 5-methyl	184.62	Chlorine enhances electrophilicity; methyl group increases hydrophobicity. Used in synthetic intermediates .
2-Amino-5-chloro-3-methylbenzaldehyde	C8H8ClNO	2-amino, 5-chloro, 3-methyl	169.61	Amino and chloro groups may enable nucleophilic substitution; methyl group sterically hinders reactivity .
4-(Bromomethyl)benzaldehyde	C8H7BrO	4-bromomethyl	215.05	Bromine facilitates alkylation reactions; toxicological data unverified .
3-Benzyl-5-chloro-2-hydroxybenzaldehyde	C14H11ClO2	3-benzyl, 5-chloro, 2-hydroxy	246.69	Benzyl group enhances lipophilicity; chloro and hydroxy groups enable dual reactivity .